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For Researchers, Scientists, and Drug Development Professionals

Introduction
SZ1676 is a steroidal, non-depolarizing neuromuscular blocking agent.[1][2] Its chemical name

is 1-[3α,17β-bis(acetyloxy)-2β-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-5α-androstan-16β-yl]-1-(2-

propenyl)pyrrolidinium.Br.[1] As a neuromuscular blocking agent, SZ1676 is a valuable tool for

studying the mechanisms of synaptic transmission at the neuromuscular junction (NMJ), the

specialized synapse between a motor neuron and a muscle fiber. This document provides

detailed application notes and protocols for the use of SZ1676 in this area of research.

Non-depolarizing muscle relaxants like SZ1676 act as competitive antagonists to acetylcholine

(ACh) at the nicotinic acetylcholine receptors (nAChRs) on the postsynaptic membrane of the

NMJ. By blocking the binding of ACh, these agents prevent depolarization of the muscle fiber

and subsequent muscle contraction. This property makes them useful for dissecting the various

steps of synaptic transmission, from neurotransmitter release to postsynaptic receptor

activation.

Quantitative Data Summary
The following table summarizes the key quantitative parameters related to the effects of

SZ1676 and its derivatives.
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Parameter Compound Value Species Reference

Neuromuscular

Blocking Potency
SZ1676

Data not publicly

available
Various [1]

Protein Binding SZ1676
To be determined

experimentally
Human [1]

Cholinesterase

Inhibition
SZ1676

To be determined

experimentally
Human [1]

Pharmacokinetic

s

SZ1677 (related

compound)

Data not publicly

available
Cat [3]

Signaling Pathways and Mechanisms
The primary mechanism of action of SZ1676 is the competitive antagonism of nicotinic

acetylcholine receptors at the neuromuscular junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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